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Compound of Interest

Compound Name: Alisol G

Cat. No.: B1139182 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Alisol G is a tetracyclic triterpenoid natural product isolated from the rhizomes of Alisma

orientale (also known as Alisma plantago-aquatica), a plant used in traditional medicine.[1][2]

Structurally, it is part of the protostane triterpene family and is recognized for a range of

biological activities, including anti-inflammatory, anti-cancer, and anti-fibrotic properties.[2] Due

to its hydrophobic nature, Alisol G is practically insoluble in aqueous solutions, necessitating

the use of an organic solvent to prepare stock solutions for in vitro cell-based assays.

This document provides detailed protocols for the preparation, storage, and use of Alisol G
stock solutions in a cell culture setting. It also includes methodologies for common downstream

applications to assess cellular responses.

Physicochemical Data and Solubility
Accurate preparation of stock solutions begins with precise information about the compound's

properties. The key physicochemical data for Alisol G are summarized below.

Table 1: Physicochemical Properties of Alisol G
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Property Value Reference(s)

Molecular Formula C₃₀H₄₈O₄ [1][2][3]

Molecular Weight 472.70 g/mol [1][2][3]

CAS Number 155521-46-3 [1][4]

| Appearance | White to off-white solid |[1][2] |

For cell culture applications, Dimethyl Sulfoxide (DMSO) is the recommended solvent for

creating high-concentration primary stock solutions.

Table 2: Solubility of Alisol G

Solvent Concentration
Molar
Equivalent

Notes Reference(s)

DMSO ≥ 100 mg/mL ≥ 211.55 mM

Recommended
for primary
stock
solutions. Use
of newly
opened,
anhydrous
(hygroscopic)
DMSO is
advised for
best results.

[1]

Water Insoluble -

Not suitable for

stock solution

preparation.

| Ethanol | Soluble | - | Can be used, but DMSO offers higher solubility. |[2] |
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Protocol: Preparation of Alisol G Stock Solution
(100 mM in DMSO)
This protocol describes the preparation of a 100 mM primary stock solution of Alisol G in cell

culture-grade DMSO.

3.1 Materials and Equipment

Alisol G powder

Dimethyl Sulfoxide (DMSO), cell culture grade, anhydrous

Sterile microcentrifuge tubes or amber glass vials

Analytical balance

Calibrated micropipettes

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

3.2 Calculation of Mass To prepare a stock solution of a desired concentration, use the

following formula:

Mass (mg) = Desired Concentration (mM) × Final Volume (mL) × Molecular Weight ( g/mol )

Example Calculation for 1 mL of 100 mM Alisol G Stock:

Mass (mg) = 100 mM × 1 mL × 472.70 g/mol = 47.27 mg

3.3 Procedure

Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh 47.27 mg of Alisol G powder and add it to the tube.

Add 1 mL of anhydrous, cell culture-grade DMSO to the tube.
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Tightly cap the tube and vortex at maximum speed until the powder is completely dissolved,

resulting in a clear solution. Gentle warming or sonication can be used to aid dissolution if

precipitation occurs.[1]

Stock Solution Preparation Workflow

1. Calculate Mass
(e.g., 47.27 mg for 1 mL of 100 mM) 2. Weigh Alisol G Powder 3. Add Anhydrous DMSO

(e.g., 1 mL) 4. Vortex Until Dissolved 5. Aliquot into Sterile Tubes 6. Store Appropriately

Click to download full resolution via product page

Caption: Workflow for preparing a concentrated Alisol G stock solution.

Protocol: Storage and Handling of Stock Solutions
The stability of Alisol G in solution is critical for reproducible experimental results.

4.1 Storage Conditions

Long-term Storage: Store aliquots at -80°C for up to 6 months.[1]

Short-term Storage: Store aliquots at -20°C for up to 1 month.[1]

4.2 Handling Recommendations

Aliquoting: To avoid degradation from repeated freeze-thaw cycles, divide the primary stock

solution into smaller, single-use aliquots.[1]

Light Protection: Store stock solutions in amber vials or protect them from light.

Thawing: When ready to use, thaw an aliquot at room temperature.

Protocol: Preparation of Working Solutions for Cell
Culture
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The high concentration of DMSO in the primary stock is toxic to cells. Therefore, the stock must

be serially diluted into cell culture medium to achieve the desired final concentration while

keeping the final DMSO concentration at a non-toxic level (typically ≤ 0.5%).[5][6]

5.1 Procedure

Thaw one aliquot of the 100 mM Alisol G stock solution at room temperature.

Intermediate Dilution (Recommended): To prevent precipitation, first dilute the stock solution

into a small volume of complete cell culture medium (containing serum) to make an

intermediate stock (e.g., 1 mM or 1000 µM).

Example: Add 10 µL of 100 mM stock to 990 µL of medium to get 1 mL of a 1 mM solution.

Final Dilution: Add the required volume of the intermediate solution to your cell culture plates

to achieve the final desired concentration.

Example: To achieve a final concentration of 50 µM in a well containing 2 mL of medium,

add 100 µL of the 1 mM intermediate solution. The final DMSO concentration in this

example would be 0.5%.

Vehicle Control: Always prepare a vehicle control by adding the same final concentration of

DMSO (without Alisol G) to a set of control cells. This is crucial to ensure that any observed

effects are due to Alisol G and not the solvent.[5][7]
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Working Solution Dilution Workflow

100 mM Stock
in 100% DMSO

1 mM Intermediate
in Medium + 1% DMSO

1:100 Dilution

50 µM Final
in Medium + 0.5% DMSO

1:20 Dilution

Vehicle Control
Medium + 0.5% DMSO

Click to download full resolution via product page

Caption: Serial dilution workflow from primary stock to final working concentration.

Application Protocols: Assessing Cellular Effects of
Alisol G
Once working solutions are prepared, they can be used in various cell-based assays.

6.1 Cell Viability (MTT) Assay This assay measures the metabolic activity of cells as an

indicator of viability.[8][9]

Table 3: Example Protocol for MTT Assay
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Step Procedure

1. Cell Seeding

Seed cells (e.g., HepG2) in a 96-well plate
at a density of 5,000-10,000 cells/well and
incubate for 24 hours.

2. Treatment

Treat cells with various concentrations of Alisol

G (e.g., 0, 10, 25, 50, 100 µM) and a vehicle

control (DMSO) for 24-48 hours.

3. MTT Addition

Add 10 µL of MTT solution (5 mg/mL in PBS) to

each well and incubate for 3-4 hours at 37°C.

[10][11]

4. Solubilization

Carefully remove the medium and add 150 µL of

MTT solvent (e.g., DMSO) to each well to

dissolve the formazan crystals.[9]

| 5. Measurement | Shake the plate for 15 minutes and measure the absorbance at 570-590 nm

using a microplate reader. |

6.2 Apoptosis Assay (Annexin V/PI Staining by Flow Cytometry) This assay distinguishes

between healthy, early apoptotic, late apoptotic, and necrotic cells.[12][13][14]

Table 4: Example Protocol for Apoptosis Assay
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Step Procedure

1. Cell Seeding & Treatment

Seed 1-2 x 10⁵ cells/well in a 6-well plate.
After 24 hours, treat with Alisol G and a
vehicle control for the desired time (e.g.,
24 hours).

2. Cell Harvesting
Collect both floating and adherent cells. Wash

the cells with cold 1X PBS.[13]

3. Staining

Resuspend cells in 100 µL of 1X Binding Buffer.

Add 5 µL of Annexin V-FITC and 5 µL of

Propidium Iodide (PI).

4. Incubation
Incubate for 15-20 minutes at room temperature

in the dark.

| 5. Analysis | Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow

cytometry. |

Signaling Pathway Modulation by Alisol Compounds
Compounds related to Alisol G, such as Alisol A, have been shown to induce apoptosis in

cancer cells by activating Mitogen-Activated Protein Kinase (MAPK) signaling pathways,

specifically JNK and p38.[15][16][17] The activation of these pathways can trigger a caspase

cascade leading to programmed cell death.
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Caption: Postulated MAPK pathway activation by Alisol G leading to apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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